[4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile

• CAS No.: 60717-21-7
• Molecular Formula: C8H7N5S2
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 2-[4,6-bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile
• InChI: InChI=1S/C8H7N5S2/c1-14-7-11-6(5(3-9)4-10)12-8(13-7)15-2/h5H,1-2H3
• InChI Key: CBHAARYTUNVBBG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=N1)C(C#N)C#N)SC

Description

[4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile is a chemical compound known for its unique structure and properties. It belongs to the class of triazine derivatives, which are widely studied for their applications in various fields such as agriculture, pharmaceuticals, and materials science.

Preparation Methods

The synthesis of [4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 2-chloro-4,6-bis(methylsulfanyl)-1,3,5-triazine with malononitrile in the presence of a base such as sodium hydride. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Chemical Reactions Analysis

[4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of corresponding thiols.

Substitution: Nucleophilic substitution reactions can occur at the triazine ring, where nucleophiles like amines or thiols replace the methylsulfanyl groups.

Scientific Research Applications

[4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of [4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile involves its interaction with specific molecular targets. The compound can interact with enzymes and proteins, leading to inhibition or activation of specific pathways. For example, it may inhibit certain enzymes involved in microbial growth, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Similar compounds to [4,6-Bis(methylsulfanyl)-1,3,5-triazin-2-yl]propanedinitrile include:

2,6-Bis(methylsulfanyl)-[1,3,5]thiadiazine-4-thione: Known for its use as a silver ion-selective ionophore.

4,5-Bis(methylsulfanyl)-(1,3)dithiole-2-thione:

Compared to these compounds, this compound stands out due to its specific triazine ring structure and the presence of propanedinitrile, which imparts unique chemical and biological properties.